Cas no 501418-06-0 (1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid)

• Product Name: 1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid
• CAS No: 501418-06-0
• MF: C₁₁H₁₀O₂
• MW: 174.195903301239
• MDL: MFCD05863464
• CID: 1559755
• PubChem ID: 249470
• Update Time: 2025-06-07

1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• Cycloprop[a]indene-1-carboxylic acid, 1,1a,6,6a-tetrahydro-
• 1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid
• 501418-06-0
• AKOS026730393
• BVA41806
• SCHEMBL16450274
• 1H,1aH,2H,6bH-cyclopropa[a]indene-1-carboxylic acid
• NSC-67823
• NSC67823
• 1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylic acid
• 1H,1aH,6H,6aH-cyclopropa[a]indene-1-carboxylicacid
• EN300-89587

• MDL： MFCD05863464
• Inchi： 1S/C11H10O2/c12-11(13)10-8-5-6-3-1-2-4-7(6)9(8)10/h1-4,8-10H,5H2,(H,12,13)
• InChI Key： PPNDVQGPAPLJNH-UHFFFAOYSA-N
• SMILES： OC(C1C2C3C=CC=CC=3CC21)=O

Computed Properties

• Exact Mass: 174.0681
• Monoisotopic Mass: 174.068079557g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Boiling Point: 347.7±31.0 °C at 760 mmHg
• Flash Point: 156.6±19.5 °C
• PSA: 37.3
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

1,1a,6,6a-tetrahydrocyclopropa[a]indene-1-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenecarboxylic acids and derivatives Naphthalenecarboxylic acids